5-(4-chlorobenzylidene)-2-[(2,3-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-2-(2,3-dimethylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15ClN2OS/c1-11-4-3-5-15(12(11)2)20-18-21-17(22)16(23-18)10-13-6-8-14(19)9-7-13/h3-10H,1-2H3,(H,20,21,22)/b16-10+
• InChI Key: DZRBLTMLQJVGTM-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)Cl)S2)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N=C2NC(=O)/C(=C\C3=CC=C(C=C3)Cl)/S2)C
• Molecular Formula: C18H15ClN2OS
• Molecular Weight: 342.8 g/mol

Description

5-(4-chlorobenzylidene)-2-[(2,3-dimethylphenyl)amino]-1,3-thiazol-4(5H)-one is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as CBT and has been the focus of numerous scientific studies due to its unique properties and potential benefits.

Mechanism of Action

CBT exerts its effects through a variety of mechanisms, including the inhibition of various enzymes and signaling pathways. For example, CBT has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. Additionally, CBT has been found to inhibit the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
CBT has been found to have a variety of biochemical and physiological effects, including the inhibition of inflammation, the reduction of oxidative stress, and the induction of apoptosis (programmed cell death). Additionally, CBT has been found to have potential neuroprotective effects and may be beneficial for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CBT for lab experiments is its relatively low toxicity, which allows for higher concentrations to be used in experiments. Additionally, CBT is relatively easy to synthesize and is readily available. However, one of the limitations of CBT is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are numerous potential future directions for research on CBT. One potential area of research is the development of new synthetic methods for CBT that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanisms of action of CBT and its potential therapeutic benefits for various conditions. Finally, there is a need for more research on the potential side effects of CBT and its safety for human use.

Scientific Research Applications

CBT has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most significant applications of CBT is in the field of medicine, where it has been found to have potential therapeutic benefits for a variety of conditions. For example, CBT has been found to have anti-inflammatory, antioxidant, and anticancer properties.